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Compound of Interest

Compound Name: 2-Cyano-4'-methylbiphenyl

Cat. No.: B041195

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Cyano-4'-methylbiphenyl, a crucial intermediate in the synthesis of various
pharmaceutical compounds. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Physicochemical Data

The fundamental molecular properties of 2-Cyano-4'-methylbiphenyl are summarized below.
This data is essential for stoichiometric calculations, analytical characterization, and process
development.

Parameter Value

Molecular Formula C1aH1N[1][2][3][4]

Molecular Weight 193.25 g/mol [3][4] or 193.24 g/mol [1][2][5]
IUPAC Name 4'-methyl-[1,1'-biphenyl]-2-carbonitrile[6]
Synonyms 4'-Methyl-2-biphenylcarbonitrile, OTBN[2]
CAS Number 114772-53-1[1][2]

Experimental Protocols
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Detailed experimental protocols for the synthesis, purification, and analysis of 2-Cyano-4'-
methylbiphenyl are typically proprietary to manufacturing entities or are documented in
specific patent literature. As such, standardized, publicly available experimental methodologies
are not readily found in general scientific databases. Researchers are advised to consult
specialized chemical synthesis journals and patent databases for specific procedural
information.

Logical Relationship of Compound Identifiers

The following diagram illustrates the hierarchical relationship between the common name of the
compound and its fundamental molecular identifiers.

2-Cyano-4'-methylbiphenyl

Molecular Formula Molecular Weight

Ci14H11N 193.24 / 193.25 g/mol

Click to download full resolution via product page

Core molecular properties of 2-Cyano-4'-methylbiphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylbiphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041195#2-cyano-4-methylbiphenyl-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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